Cas no 36895-62-2 (Hexamethylenetetramine, Compound With Allyl Iodide)

• Product Name: Hexamethylenetetramine, Compound With Allyl Iodide
• CAS No: 36895-62-2
• MF: C₉H₁₇IN₄
• MW: 308.162553548813
• CID: 1479471
• Update Time: 2025-05-27

Hexamethylenetetramine, Compound With Allyl Iodide Chemical and Physical Properties

Names and Identifiers

• Propene, 3-iodo-, Compd. With Hexamethylenetetramine (1_1)
• Methenamine allyl iodide
• Methenamine allyloiodide
• 1-(prop-2-en-1-yl)-3,5,7-triaza-1-azoniatricyclo[3.3.1.1~3,7~]decane
• Methenamine allyl iodide; Methenamine allyloiodide; 1-(prop-2-en-1-yl)-3,5,7-triaza-1-azoniatricyclo[3.3.1.1~3,7~]decane
• Hexamethylenetetramine, Compound With Allyl Iodide

• Inchi： 1S/C9H17N4.HI/c1-2-3-13-7-10-4-11(8-13)6-12(5-10)9-13;/h2H,1,3-9H2;1H/q+1;/p-1
• InChI Key： MWNFHPSPNQSWME-UHFFFAOYSA-M
• SMILES： [I-].[N+]12(CC=C)CN3CN(CN(C3)C1)C2

Additional information on Hexamethylenetetramine, Compound With Allyl Iodide

Research Brief on Hexamethylenetetramine, Compound With Allyl Iodide (CAS: 36895-62-2): Recent Advances and Applications

Hexamethylenetetramine (HMT), a heterocyclic organic compound with the formula (CH₂)₆N₄, has garnered significant attention in chemical and biomedical research due to its versatile applications. When compounded with allyl iodide, it forms a unique adduct (CAS: 36895-62-2) with potential utility in pharmaceutical synthesis, material science, and antimicrobial applications. This brief synthesizes recent findings on this compound, highlighting its structural properties, reactivity, and emerging applications in drug development and industrial chemistry.

Recent studies have explored the mechanistic pathways of Hexamethylenetetramine-allyl iodide adduct formation, emphasizing its role as a precursor in quaternary ammonium salt synthesis. A 2023 Journal of Medicinal Chemistry study demonstrated its efficacy in facilitating N-alkylation reactions under mild conditions, enabling the synthesis of bioactive molecules with enhanced yield (78–92%) and selectivity. Nuclear magnetic resonance (NMR) and X-ray crystallography data confirmed the stability of the adduct’s cage-like structure, which contributes to its controlled release of allyl groups in targeted drug delivery systems.

In antimicrobial research, the compound’s iodine-rich profile has shown synergistic effects against multidrug-resistant (MDR) pathogens. A Bioorganic & Medicinal Chemistry Letters report (2024) revealed that derivatives of 36895-62-2 exhibited MIC values of 2–4 µg/mL against methicillin-resistant Staphylococcus aureus (MRSA), outperforming conventional iodophors. Computational docking studies attributed this activity to the disruption of bacterial cell wall biosynthesis via inhibition of penicillin-binding proteins (PBPs).

Industrial applications have also advanced, with a 2024 ACS Sustainable Chemistry & Engineering paper detailing its use as a crosslinking agent in biodegradable polymers. The allyl groups facilitated UV-initiated polymerization, yielding materials with 40% higher tensile strength than conventional analogs while maintaining biocompatibility (ISO 10993-5 certified).

Challenges persist in optimizing the compound’s pharmacokinetics, as in vivo studies noted rapid renal clearance (t_1/2 = 1.2 h in murine models). Current research focuses on PEGylation strategies to extend circulation time. The compound’s safety profile remains favorable, with LD₅₀ > 500 mg/kg in acute toxicity studies (OECD 423 guideline).

In conclusion, Hexamethylenetetramine-allyl iodide (36895-62-2) represents a multifaceted tool in modern chemistry and biomedicine. Ongoing clinical trials (NCT05678984) are evaluating its iodine-releasing formulations for topical antiseptics, while its role in green chemistry continues to expand. Future directions include exploring its potential in radiopharmaceuticals and as a ligand for transition-metal catalysts.